Cas no 62407-06-1 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-)

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl- structure
62407-06-1 structure
Product name:[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-
CAS No:62407-06-1
MF:C18H16N2O
MW:276.332444190979
CID:445813
PubChem ID:71386687

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-
    • 3,8-dimethyl-1-phenyl-4H-chromeno[4,3-c]pyrazole
    • 3,8-Dimethyl-1-phenyl-1,4-dihydro[1]benzopyrano[4,3-c]pyrazole
    • 3,8-Dimethyl-1-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
    • DTXSID80808849
    • 62407-06-1
    • Inchi: InChI=1S/C18H16N2O/c1-12-8-9-17-15(10-12)18-16(11-21-17)13(2)19-20(18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
    • InChI Key: IQDIPRNEAVNJDO-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)OCC3=C2N(N=C3C)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 276.12638
  • Monoisotopic Mass: 276.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.05

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